![molecular formula C8H11NO2S B7516857 5-ethyl-N-methoxythiophene-2-carboxamide](/img/structure/B7516857.png)
5-ethyl-N-methoxythiophene-2-carboxamide
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Overview
Description
5-ethyl-N-methoxythiophene-2-carboxamide, also known as EMTC, is a heterocyclic compound that contains a thiophene ring. It is a synthetic compound that is often used in scientific research for its unique properties. EMTC has been found to have several potential applications in the field of medicine, including as an anti-inflammatory agent and as a potential treatment for cancer.
Mechanism of Action
The mechanism of action of 5-ethyl-N-methoxythiophene-2-carboxamide is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in inflammation and cancer cell growth. Specifically, this compound has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory molecules. It has also been found to inhibit the activity of several signaling pathways that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer properties, this compound has also been found to have antioxidant properties. It has been shown to scavenge free radicals and protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
One advantage of using 5-ethyl-N-methoxythiophene-2-carboxamide in lab experiments is its unique properties, which make it a useful tool for studying inflammation and cancer cell growth. However, there are also some limitations to using this compound in lab experiments. For example, its synthesis process can be complex and time-consuming, which may limit its availability for some researchers.
Future Directions
There are several potential future directions for research on 5-ethyl-N-methoxythiophene-2-carboxamide. One area of research could focus on developing new synthesis methods that are more efficient and cost-effective. Another area of research could focus on further elucidating the mechanism of action of this compound, which could help to identify new targets for drug development. Additionally, further studies could be conducted to explore the potential applications of this compound in other areas of medicine, such as neurodegenerative diseases and cardiovascular disease.
Synthesis Methods
5-ethyl-N-methoxythiophene-2-carboxamide can be synthesized through a multi-step process involving the reaction of several different chemical compounds. The synthesis process involves the use of several different reagents and solvents, including acetic anhydride, sulfuric acid, and sodium hydroxide. The final product is typically obtained through a process of recrystallization and purification.
Scientific Research Applications
5-ethyl-N-methoxythiophene-2-carboxamide has been the subject of several scientific studies due to its potential applications in the field of medicine. One area of research has focused on its anti-inflammatory properties. This compound has been found to inhibit the production of pro-inflammatory cytokines, which are molecules that play a key role in the inflammatory response. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
Another area of research has focused on this compound's potential as a treatment for cancer. Studies have found that this compound can inhibit the growth and proliferation of cancer cells, making it a potential candidate for use in cancer therapy.
properties
IUPAC Name |
5-ethyl-N-methoxythiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO2S/c1-3-6-4-5-7(12-6)8(10)9-11-2/h4-5H,3H2,1-2H3,(H,9,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCRPWMUDSDTVHT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(S1)C(=O)NOC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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